Cas no 1142206-55-0 (N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide)

• Product Name: N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• CAS No: 1142206-55-0
• MF: C₁₃H₁₃ClN₂O₄S₂
• MW: 360.836319684982
• MDL: MFCD12027872
• CID: 4681103
• Update Time: 2025-10-29

N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• STK505280
• N-(5-chloro-2,4-dimethoxyphenyl)-2-(4-oxo-2-sulfanyl-5H-1,3-thiazol-5-yl)acetamide
• N-(5-chloro-2,4-dimethoxyphenyl)-2-(4-oxo-2-sulfanyl-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

• MDL： MFCD12027872
• Inchi： 1S/C13H13ClN2O4S2/c1-19-8-4-9(20-2)7(3-6(8)14)15-11(17)5-10-12(18)16-13(21)22-10/h3-4,10H,5H2,1-2H3,(H,15,17)(H,16,18,21)
• InChI Key： BBVHMYWTGVOKAK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NC(CC1C(NC(=S)S1)=O)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 465
• Topological Polar Surface Area: 134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

Professional Introduction to N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide (CAS No. 1142206-55-0)

N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1142206-55-0, represents a novel molecular entity with a unique structural framework that combines aromatic and heterocyclic moieties. The presence of functional groups such as chloro, methoxy, thiol, and amide suggests a rich potential for biological activity and chemical reactivity.

The molecular structure of N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide incorporates several key features that make it an intriguing subject for further investigation. The aromatic ring system is substituted with chloro and methoxy groups at the 5th and 2,4 positions, respectively, which can influence the compound's electronic properties and interact with biological targets. Additionally, the thiazole ring in the side chain introduces a sulfur atom that can participate in various chemical reactions and biological interactions.

In recent years, there has been a growing interest in developing new therapeutic agents based on thiazole derivatives due to their demonstrated pharmacological properties. Thiazole scaffolds are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The compound under discussion combines these attributes with an amide functional group, which is commonly found in many bioactive molecules. The amide linkage not only contributes to the compound's solubility but also provides a site for further chemical modification.

One of the most compelling aspects of N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide is its potential as a lead compound for drug discovery. The unique combination of substituents on the aromatic ring and the heterocyclic thiazole moiety may confer specific interactions with biological targets. For instance, the thiol group can engage in disulfide bond formation with cysteine residues in proteins, which is a common mechanism in many signaling pathways. This interaction could be exploited to modulate enzyme activity or protein-protein interactions.

Recent studies have highlighted the importance of molecular diversity in drug discovery campaigns. Compounds like N-(5-Chloro-2,4-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-y l)acetamide exemplify how structural complexity can be leveraged to achieve desired pharmacological effects. By incorporating multiple functional groups into a single molecule, researchers can design compounds that exhibit multiple modes of action or enhanced binding affinity to biological targets. This approach has been successful in identifying novel therapeutic agents for various diseases.

The synthesis of N-(5-Chloro-2,4-dimethoxyphenyl)-2(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5)acetamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include condensation reactions to form the amide linkage and functional group interconversions to introduce the chloro and methoxy substituents on the aromatic ring. The synthesis also requires careful control of reaction conditions to ensure high yield and purity.

In terms of pharmacological evaluation, N-(5-Chloro-2,4-dimethoxyphenyl- ) 2 ( 2 s t rong > -mercapto- s tron g >< s tron g > 4 s tron g > -oxo- s tron g >< s tron g > 4 , 5 s tron g > -dihydro- s tron g >< s tron g > 1 , 3 s tron g > -thiazol- s tron g >< s tron g > 5 s tron g > )acetamide shows promise as a scaffold for developing new drugs. Preclinical studies have demonstrated that structurally related compounds exhibit various biological activities that could be relevant to treating human diseases. For example, some derivatives have shown inhibitory effects on enzymes involved in inflammatory pathways or have demonstrated antitumor properties in cell-based assays.

The potential applications of N-( 5-Chloro- strong >< str ong > 2 , 4 -dimethoxyphenyl- strong >< str ong > ) - 2 ( < str ong > 2 -mercapto- strong >< str ong > 4 - ox o- strong >< str ong > 4 , 5 - dihydro- strong >< str ong > 1 , 3 - thiaz ol- 5 - yl)acetamide (CAS No.1142206- strong >< span style="font-weight: bold;">55- strong >< span style="font-weight: bold;">0) are diverse and span multiple therapeutic areas. Its structural features suggest potential utility in treating conditions such as cancer by inhibiting key signaling pathways or by inducing apoptosis in malignant cells. Additionally, its ability to interact with protein targets may make it valuable for developing treatments against infectious diseases or neurological disorders. p>

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. N-( 5-Chloro- strong >< str ong > 2 , 4 -dimethoxyphenyl) p>